4-[(4-fluorobenzylidene)amino]benzoic acid

• IUPAC Name: 4-[(4-fluorophenyl)methylideneamino]benzoic acid
• InChI: InChI=1S/C14H10FNO2/c15-12-5-1-10(2-6-12)9-16-13-7-3-11(4-8-13)14(17)18/h1-9H,(H,17,18)
• InChI Key: IPHVTWWSNJABIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NC2=CC=C(C=C2)C(=O)O)F
• Molecular Formula: C14H10FNO2
• DSSTOX Substance ID: DTXSID401238759
• Molecular Weight: 243.23 g/mol
• CAS RN: 3996-25-6

Description

4-[(4-fluorobenzylidene)amino]benzoic acid, also known as FBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FBA is a derivative of benzoic acid and is commonly used as a starting material for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-[(4-fluorobenzylidene)amino]benzoic acid is not fully understood, but it is believed to inhibit the activity of enzymes involved in cancer cell growth and inflammation. 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. 4-[(4-fluorobenzylidene)amino]benzoic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in gene expression and cancer cell growth.
Biochemical and Physiological Effects
4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to have various biochemical and physiological effects. In cancer cells, 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to induce cell cycle arrest and apoptosis, leading to cell death. 4-[(4-fluorobenzylidene)amino]benzoic acid has also been shown to decrease the production of inflammatory cytokines and prostaglandins, leading to a reduction in inflammation. In animal studies, 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to reduce tumor growth and improve survival rates.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-fluorobenzylidene)amino]benzoic acid in lab experiments is its relatively low cost and availability. 4-[(4-fluorobenzylidene)amino]benzoic acid is also stable under normal laboratory conditions and can be easily synthesized in large quantities. However, 4-[(4-fluorobenzylidene)amino]benzoic acid has limited solubility in water and may require the use of organic solvents for certain experiments. 4-[(4-fluorobenzylidene)amino]benzoic acid also has a relatively short half-life in vivo, which may limit its use in animal studies.

Future Directions

There are several future directions for research on 4-[(4-fluorobenzylidene)amino]benzoic acid. One area of interest is the development of 4-[(4-fluorobenzylidene)amino]benzoic acid derivatives with improved solubility and bioavailability. Another area of interest is the identification of specific enzymes targeted by 4-[(4-fluorobenzylidene)amino]benzoic acid and the development of more selective inhibitors. 4-[(4-fluorobenzylidene)amino]benzoic acid may also have potential applications in other areas of research, such as neurodegenerative diseases and infectious diseases. Further studies are needed to fully understand the potential therapeutic applications of 4-[(4-fluorobenzylidene)amino]benzoic acid and its derivatives.
Conclusion
In conclusion, 4-[(4-fluorobenzylidene)amino]benzoic acid is a chemical compound with potential therapeutic applications in various fields of research. 4-[(4-fluorobenzylidene)amino]benzoic acid can be synthesized through a condensation reaction between 4-fluorobenzaldehyde and anthranilic acid and has been shown to inhibit the growth of cancer cells and reduce inflammation. While 4-[(4-fluorobenzylidene)amino]benzoic acid has advantages for lab experiments, such as low cost and availability, it also has limitations, such as limited solubility and a short half-life in vivo. Further research is needed to fully understand the potential of 4-[(4-fluorobenzylidene)amino]benzoic acid and its derivatives for therapeutic applications.

Synthesis Methods

4-[(4-fluorobenzylidene)amino]benzoic acid can be synthesized through a condensation reaction between 4-fluorobenzaldehyde and anthranilic acid. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The product is obtained through filtration and recrystallization and can be further purified through column chromatography.

Scientific Research Applications

4-[(4-fluorobenzylidene)amino]benzoic acid has been studied for its potential therapeutic applications in various fields of research. One area of interest is cancer treatment, as 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to inhibit the growth of cancer cells. 4-[(4-fluorobenzylidene)amino]benzoic acid has also been studied for its anti-inflammatory properties and its potential use in treating inflammatory diseases such as arthritis.